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Compound of Interest

Compound Name: 2-Aminobenzophenone

Cat. No.: B122507

An In-depth Technical Guide to (2-aminophenyl)(phenyl)methanone

Introduction

(2-aminophenyl)(phenyl)methanone, also widely known as 2-aminobenzophenone, is an
aromatic ketone that serves as a crucial intermediate in the synthesis of a variety of organic
compounds, particularly in the pharmaceutical and fine chemical industries.[1][2] Its structure,
featuring a benzoyl group attached to an aniline moiety, provides a versatile scaffold for the
construction of numerous heterocyclic systems and other complex molecules.[3] This guide
provides a comprehensive overview of its nomenclature, physicochemical properties, synthesis
protocols, and its role in significant chemical transformations.

IUPAC Name and Synonyms

The systematic name for this compound as per IUPAC nomenclature is (2-aminophenyl)
(phenyl)methanone.[4] It is also recognized by a variety of other names and identifiers in
commercial and academic literature.

Common Synonyms:
e 2-Aminobenzophenone[4]
e 2-Benzoylaniline

e 0-Aminobenzophenone
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(2-Aminophenyl) phenyl ketone

2-Benzoylbenzenamine

o-Aminophenyl phenyl ketone

Methanone, (2-aminophenyl)phenyl-

Physicochemical and Quantitative Data

A summary of the key physical and chemical properties of (2-aminophenyl)(phenyl)methanone
Is presented in the table below for easy reference.

Property Value Reference
Molecular Formula C13H11:NO

Molecular Weight 197.23 g/mol

CAS Number 2835-77-0

EC Number 220-613-9

Melting Point 103-107 °C

Appearance Yellow crystalline solid

MAOBFOXLCJIFLV-

InChl Ke
y UHFFFAQOYSA-N

C1=CC=C(C=C1)C(=0)C2=C
C=CC=C2N

SMILES

Key Experimental Protocols

The synthesis of (2-aminophenyl)(phenyl)methanone and its derivatives can be achieved
through various methods. Below are detailed protocols for some of the common synthetic
routes.
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Palladium-Catalyzed Addition of Sodium Arylsulfinates
to 2-Aminobenzonitriles

This method provides a route to o-aminobenzophenones through a palladium-catalyzed
reaction.

Reaction Conditions:

» Starting Materials: 2-aminobenzonitrile (0.3 mmol), sodium benzenesulfinate (0.6 mmol)

Catalyst System: Pd(OAc)z (10 mol%), 2,2'-bipyridine (bpy) (20 mol%)

Reagent: p-Nitrobenzenesulfonic acid (p-NBSA) (3 mmol)

Solvent: A mixture of THF (2 mL) and H20 (1 mL)

Temperature: 80 °C

Reaction Time: 48 hours

Atmosphere: N2

Procedure: The reaction mixture is purified by flash column chromatography using a
hexane/ethyl acetate eluent system to yield the desired 2-aminobenzophenone product.

Synthesis via Aryne-Based Molecular Rearrangement
and Addition-Elimination

This protocol involves a two-step process starting from acyl hydrazides.
Step 1: Formation of Protected 2-Aminobenzophenone

o Starting Materials: 2-hydrazobenzophenone (0.50 mmol, 1 equiv), diethyl bromomalonate
(1.25 mmol, 2.50 equiv)

e Base: NaH (1.25 mmol, 2.5 equiv)

e Solvent: Tetrahydrofuran (THF) (3 mL)
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e Temperature: 20 °C
e Reaction Time: 4 hours

Procedure: To a solution of 2-hydrazobenzophenone in THF, NaH is added. Diethyl
bromomalonate is then added dropwise, and the reaction is stirred for 4 hours at 20 °C.

Step 2: Deprotection
» Reagent: Lewis acid
e Yield: >85%

Procedure: The protected 2-aminobenzophenone is treated with a Lewis acid to remove the
carbamate group, affording the final 2-aminobenzophenone in high yield.

Friedel-Crafts Acylation

A traditional method for synthesizing 2-aminobenzophenone derivatives involves the Friedel-
Crafts acylation.

Example: Acylation of para-chloroaniline
» Starting Materials: para-chloroaniline, 2-, 3-, or 4-chloro- or fluorobenzoyl chloride
e Reaction Type: Solid-state Friedel-Crafts reaction

Procedure: The acylation of para-chloroaniline with various substituted benzoyl chlorides is
carried out in the solid state. The resulting 2-aminobenzophenone derivatives are then
characterized by various spectroscopic methods.

Applications in Synthesis

(2-aminophenyl)(phenyl)methanone is a valuable precursor for the synthesis of various
heterocyclic compounds, most notably benzodiazepines, which have significant
pharmacological applications. For instance, it is a key starting material in the synthesis of
Phenazepam, a benzodiazepine drug.
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Caption: Synthetic pathway to Phenazepam from (2-aminophenyl)(phenyl)methanone.

Biological Significance

Derivatives of 2-aminobenzophenone have been investigated for a range of biological
activities. Studies have shown that some of these compounds exhibit potential as anticancer
agents. The presence and position of substituents, such as a chlorine atom on the second
aromatic ring, can influence the biological activity of the molecule. Furthermore, 2-
aminobenzophenone has been shown to modulate GABA receptor-mediated currents, which
is relevant to its role as a precursor to neurologically active compounds like benzodiazepines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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